molecular formula C9H11N3O B3242997 7-Amino-4-methyl-3,4-dihydroquinoxalin-2(1H)-one CAS No. 1541437-81-3

7-Amino-4-methyl-3,4-dihydroquinoxalin-2(1H)-one

Cat. No. B3242997
CAS RN: 1541437-81-3
M. Wt: 177.20
InChI Key: BIVGSMRALPBUCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-Amino-4-methyl-3,4-dihydroquinoxalin-2(1H)-one is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of quinoxaline and has been found to exhibit a range of interesting biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 7-Amino-4-methyl-3,4-dihydroquinoxalin-2(1H)-one involves its interaction with the NMDA receptor. The compound binds to the receptor and blocks the influx of calcium ions into the cell. This leads to a decrease in the excitability of the neuron and a reduction in the release of neurotransmitters.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 7-Amino-4-methyl-3,4-dihydroquinoxalin-2(1H)-one are primarily related to its interaction with the NMDA receptor. The compound has been found to have neuroprotective effects in various models of neuronal injury. It has also been shown to have anticonvulsant and analgesic effects. Additionally, the compound has been studied for its potential applications in the treatment of depression and anxiety disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 7-Amino-4-methyl-3,4-dihydroquinoxalin-2(1H)-one in lab experiments is its potency and specificity for the NMDA receptor. This makes it a valuable tool for studying the role of this receptor in various physiological and pathological processes. However, one of the limitations of using this compound is its potential toxicity. High doses of the compound have been found to be toxic to neurons and can lead to cell death.

Future Directions

There are several future directions for the study of 7-Amino-4-methyl-3,4-dihydroquinoxalin-2(1H)-one. One area of interest is the development of more potent and selective NMDA receptor antagonists. Another area of interest is the study of the compound's potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, the compound has been studied for its potential applications in the treatment of drug addiction and withdrawal. Further research is needed to fully understand the potential of 7-Amino-4-methyl-3,4-dihydroquinoxalin-2(1H)-one in these areas.
Conclusion:
In conclusion, 7-Amino-4-methyl-3,4-dihydroquinoxalin-2(1H)-one is a valuable tool for scientific research. Its potency and specificity for the NMDA receptor make it a valuable tool for studying the role of this receptor in various physiological and pathological processes. The compound has been found to have a range of interesting biochemical and physiological effects and has potential applications in the treatment of various neurological disorders. However, further research is needed to fully understand the potential of this compound in these areas.

Scientific Research Applications

7-Amino-4-methyl-3,4-dihydroquinoxalin-2(1H)-one has been studied for its potential applications in scientific research. One of the major areas of interest is its use as a pharmacological tool to study glutamate receptors. The compound has been found to be a potent antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is a subtype of glutamate receptor. This makes it a valuable tool for studying the role of NMDA receptors in various physiological and pathological processes.

properties

IUPAC Name

7-amino-4-methyl-1,3-dihydroquinoxalin-2-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H11N3O/c1-12-5-9(13)11-7-4-6(10)2-3-8(7)12/h2-4H,5,10H2,1H3,(H,11,13)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BIVGSMRALPBUCU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CC(=O)NC2=C1C=CC(=C2)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H11N3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

177.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
7-Amino-4-methyl-3,4-dihydroquinoxalin-2(1H)-one
Reactant of Route 2
7-Amino-4-methyl-3,4-dihydroquinoxalin-2(1H)-one
Reactant of Route 3
7-Amino-4-methyl-3,4-dihydroquinoxalin-2(1H)-one
Reactant of Route 4
7-Amino-4-methyl-3,4-dihydroquinoxalin-2(1H)-one
Reactant of Route 5
Reactant of Route 5
7-Amino-4-methyl-3,4-dihydroquinoxalin-2(1H)-one
Reactant of Route 6
Reactant of Route 6
7-Amino-4-methyl-3,4-dihydroquinoxalin-2(1H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.